Cas no 1496007-08-9 (2-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• CAS No: 1496007-08-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6020556
• PubChem ID: 21848280
• Update Time: 2025-05-23

2-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• SCHEMBL6422740
• 1496007-08-9
• EN300-1834006

• Inchi： 1S/C7H10N2O3/c1-4-5(3-9-12-4)2-6(8)7(10)11/h3,6H,2,8H2,1H3,(H,10,11)
• InChI Key： OHSSHXPAXLIGRY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid

Introduction to 2-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid (CAS No. 1496007-08-9)

2-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid, with the CAS registry number 1496007-08-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group, a propanoic acid moiety, and a substituted oxazole ring. The oxazole ring, specifically at the 5-methyl position, contributes to the compound's distinctive chemical properties and potential biological activities.

The synthesis of 2-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid involves a series of carefully designed reactions that highlight its structural complexity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and stereochemistry.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Studies have shown that 2-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid exhibits selective binding to certain protein targets, making it a valuable candidate for the development of novel therapeutic agents. For instance, recent research has explored its role as a modulator of ion channels and enzymes involved in neurological disorders.

In addition to its pharmacological significance, CAS No. 1496007-08-9 has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, which are highly desirable for catalysis and gas storage applications.

The environmental impact of 2-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid has also been a topic of recent research. Studies have demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This makes it a more sustainable choice compared to other similar compounds with longer half-lives.

Looking ahead, ongoing research is focused on expanding the functionalization of CAS No. 1496007-08 by introducing additional substituents that could enhance its bioavailability or improve its interaction with biological systems. Collaborative efforts between chemists and biologists are expected to unlock new potentials for this compound in both therapeutic and non therapeutic applications.